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Compound of Interest

Compound Name: HUMAN MCP-1

Cat. No.: B1179252 Get Quote

This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with human Monocyte Chemoattractant

Protein-1 (MCP-1), also known as CCL2.

Personal Protective Equipment (PPE)
While some safety data sheets suggest that no special protective equipment is required for

handling human recombinant MCP-1, standard laboratory best practices should always be

followed.[1] This includes the use of personal protective equipment (PPE) to minimize exposure

and ensure a safe working environment.

Recommended PPE includes:

Gloves: Nitrile or latex gloves should be worn at all times to prevent skin contact.[2][3]

Lab Coat: A standard lab coat is necessary to protect clothing and skin from accidental

splashes.[2]

Eye Protection: Safety glasses or goggles should be worn to protect the eyes from potential

splashes of liquids.[1][4]

Operational Procedures: Handling and Storage
Proper handling and storage are crucial to maintain the stability and biological activity of

recombinant human MCP-1.
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Reconstitution of Lyophilized MCP-1:

Centrifuge: Briefly centrifuge the vial before opening to ensure the lyophilized powder is at

the bottom.[5][6][7]

Reconstitute: It is recommended to reconstitute the lyophilized MCP-1 in sterile water or

other aqueous solutions to a concentration not less than 100 µg/ml.[8][9] Gently pipette the

solution down the sides of the vial to dissolve the powder.[5][7] Do not vortex.[5]

Carrier Protein: For long-term storage, adding a carrier protein such as 0.1% human serum

albumin (HSA) or bovine serum albumin (BSA) is recommended.[8][9]

Storage of Reconstituted MCP-1:

To prevent degradation and loss of activity, adhere to the following storage temperatures. Avoid

repeated freeze-thaw cycles.[6][8][9]

Storage Condition Duration Temperature

Lyophilized Up to 3 weeks Room Temperature

Lyophilized (long-term) Up to 12 months -20°C to -80°C[5]

Reconstituted 2-7 days 4°C[8][9]

Reconstituted (long-term) Below -18°C Below -18°C[8][9]

Disposal Plan
Waste contaminated with recombinant human MCP-1 should be handled according to

institutional and local guidelines for biohazardous or recombinant DNA waste.

Liquid Waste: Liquid waste containing MCP-1, such as cell culture media, should be

decontaminated before disposal.[10] A common method is to add bleach to a final

concentration of 10% and allow it to sit for at least 30 minutes before disposing down the

drain with plenty of water.[10][11]
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Solid Waste: Solid waste, including pipette tips, tubes, and flasks, that has come into contact

with MCP-1 should be disposed of in a biohazardous waste container.[11][12] This waste is

typically autoclaved or incinerated by a specialized disposal service.[11][12]

Sharps: Any sharps, such as needles or blades, contaminated with MCP-1 must be disposed

of in a designated sharps container.[2][11]

Experimental Workflow for Handling Human MCP-1
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Caption: Workflow for handling human MCP-1 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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